Cas no 34724-71-5 (1-Dibenzothiophenecarboxylic acid, ethyl ester)
34724-71-5 structure
Product Name:1-Dibenzothiophenecarboxylic acid, ethyl ester
CAS No:34724-71-5
MF:C15H12O2S
MW:256.319582939148
CID:1466311
PubChem ID:13128327
Update Time:2025-04-20
1-Dibenzothiophenecarboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Dibenzothiophenecarboxylic acid, ethyl ester
- ethyl dibenzothiophene-1-carboxylate
- Ethyl dibenzo[b,d]thiophene-1-carboxylate
- 34724-71-5
- DTXSID70520240
-
- Inchi: 1S/C15H12O2S/c1-2-17-15(16)11-7-5-9-13-14(11)10-6-3-4-8-12(10)18-13/h3-9H,2H2,1H3
- InChI Key: DCLSBTLRGXLPDR-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C(C(=O)OCC)=CC=CC1=2
Computed Properties
- Exact Mass: 256.05586
- Monoisotopic Mass: 256.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
1-Dibenzothiophenecarboxylic acid, ethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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